2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H13ClO4/c1-9-3-5-11(13(7-9)15(18)19)10-4-6-12(14(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: YGWDNQZDXXPHTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)OC)Cl)C(=O)O
• Molecular Formula: C16H13ClO4
• DSSTOX Substance ID: DTXSID60691998
• Molecular Weight: 304.72 g/mol
• CAS RN: 1261899-90-4

Description

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% (2C4MPB), is an organic compound that is commonly used in scientific research. It is a useful reagent for organic synthesis and is used in many lab experiments. 2C4MPB is a white crystalline powder that is insoluble in water and has a melting point of 128-130°C.

Mechanism of Action

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is an intermediate in the synthesis of organic compounds. It acts as a nucleophilic reagent in the reaction of a Grignard reagent with an electrophile. The Grignard reagent is a nucleophile, and it reacts with the electrophile, forming a covalent bond. This results in the formation of the desired product.
Biochemical and Physiological Effects
2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to interact with any enzymes or receptors in the body.

Advantages and Limitations for Lab Experiments

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is a useful reagent for organic synthesis in the lab. It has the advantage of being relatively inexpensive and easy to obtain. However, it is not very stable and can decompose if it is not stored correctly. Additionally, it is not very soluble in water, so it is not suitable for use in aqueous solutions.

Future Directions

In the future, 2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% could be used to synthesize a wider range of compounds. It could also be used in the synthesis of more complex organic compounds, such as polymers and peptides. Additionally, further research could be done to improve the stability of the compound and to make it more soluble in water. Finally, 2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% could be used as a starting material for the synthesis of drugs and other bioactive compounds.

Synthesis Methods

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% can be synthesized through a two-step process. First, 3-chloro-4-methoxybenzaldehyde is reacted with methylmagnesium bromide in diethyl ether to form a Grignard reagent. This Grignard reagent is then reacted with 2-bromo-5-methylbenzoic acid in the presence of aqueous acid to form 2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%.

Scientific Research Applications

2-(3-Chloro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95% is widely used in scientific research as a reagent for organic synthesis. It is used in the synthesis of many organic compounds, such as 3-chloro-4-methoxycinnamic acid and 4-chloro-3-methoxybenzaldehyde. It is also used to synthesize a variety of other compounds, such as benzofurans and pyridines.